Cas no 2034452-07-6 (N-2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product name: N-2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 2034452-07-6
• MF: C₁₂H₁₅N₅OS
• MW: 277.3454
• CID: 5352027

N-2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-cyclopropylimidazol-1-yl)ethyl]-4-methylthiadiazole-5-carboxamide
• N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C12H15N5OS/c1-8-10(19-16-15-8)12(18)14-5-7-17-6-4-13-11(17)9-2-3-9/h4,6,9H,2-3,5,7H2,1H3,(H,14,18)
• InChI Key： CMJGUBAKKQUBNT-UHFFFAOYSA-N
• SMILES： S1C(=C(C([H])([H])[H])N=N1)C(N([H])C([H])([H])C([H])([H])N1C([H])=C([H])N=C1C1([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 0.7
• Topological Polar Surface Area: 101

Additional information on N-2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Overview of N-2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034452-07-6)

N-2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its CAS number 2034452-07-6, this molecule is characterized by a combination of imidazole and thiadiazole moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to the growing demand for novel therapeutic agents targeting various diseases.

The compound's structure features a cyclopropyl group attached to an imidazole ring, which is further linked to a thiadiazole-carboxamide scaffold. This unique arrangement is believed to contribute to its pharmacological properties, making it a subject of ongoing studies. In recent years, there has been a surge in searches related to "imidazole derivatives in drug discovery" and "thiadiazole-based therapeutics," reflecting the scientific community's interest in such compounds.

One of the key areas of exploration for N-2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide is its potential role in modulating enzymatic pathways. The imidazole ring is a well-known pharmacophore found in many FDA-approved drugs, often associated with interactions involving histamine receptors or cytochrome P450 enzymes. Meanwhile, the thiadiazole moiety is frequently explored for its antimicrobial and anti-inflammatory properties. These features align with current trends in precision medicine and targeted therapy development.

From a synthetic chemistry perspective, the preparation of CAS 2034452-07-6 involves multi-step organic transformations that highlight modern techniques in heterocyclic chemistry. The compound's molecular weight of 278.35 g/mol and its specific solubility profile make it suitable for various formulation strategies, a topic frequently searched as "formulation challenges with heterocyclic compounds." Researchers are particularly interested in optimizing its bioavailability, given the increasing focus on "improving drug absorption" in pharmaceutical development.

The pharmacological evaluation of N-2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide has revealed interesting structure-activity relationships. Preliminary studies suggest that the cyclopropyl substitution pattern may influence the compound's metabolic stability, an important consideration in drug design. This aligns with current industry priorities regarding "metabolic stability optimization" in lead compound development. The presence of both hydrogen bond donors and acceptors in its structure also makes it a candidate for investigation in "molecular docking studies," a popular search term among computational chemists.

In the context of intellectual property, compounds like 2034452-07-6 are often protected by patents covering their synthesis methods and potential therapeutic applications. The pharmaceutical industry shows growing interest in such specialized molecules, as evidenced by search trends for "patented heterocyclic compounds" and "novel drug scaffolds." The compound's unique architecture positions it as a potential starting point for the development of new chemical entities with improved efficacy and safety profiles.

Quality control and analytical characterization of N-2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, addressing common concerns reflected in searches for "analytical validation of novel compounds." The development of robust analytical methods is crucial for preclinical studies and eventual regulatory submissions.

Looking forward, research on CAS 2034452-07-6 may expand into structure-activity relationship (SAR) studies to optimize its biological profile. The scientific community continues to explore questions like "how to modify imidazole-thiadiazole hybrids for better activity" and "what are the latest developments in fused heterocyclic systems." These inquiries reflect the compound's relevance in contemporary medicinal chemistry and its potential to contribute to the discovery of new therapeutic agents.

From a commercial perspective, N-2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide represents an important building block in pharmaceutical research and development. Its availability from specialty chemical suppliers meets the needs of researchers investigating "innovative drug candidates" and "emerging therapeutic targets." The compound's structural features make it particularly valuable for academic and industrial laboratories focused on cutting-edge drug discovery programs.

In conclusion, 2034452-07-6 stands as a compelling example of modern medicinal chemistry, combining two privileged structures in drug discovery. Its continued investigation addresses multiple current research priorities, from target identification to lead optimization. As the pharmaceutical industry evolves to meet unmet medical needs, compounds like this will likely play an increasingly important role in the development of next-generation therapeutics.